Cas no 2171616-88-7 (3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid)

• Product Name: 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid
• CAS No: 2171616-88-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6389592
• PubChem ID: 165543782
• Update Time: 2025-07-22

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid
• 2171616-88-7
• EN300-1500493
• 3-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-cyclopropylbutanoic acid

• Inchi： 1S/C28H32N2O5/c1-28(15-24(31)32,18-13-14-18)30-26(33)25(17-7-6-8-17)29-27(34)35-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23,25H,6-8,13-16H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： AXJVASMWZORYEQ-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid

Introduction to 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid (CAS No. 2171616-88-7)

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid, identified by its CAS number 2171616-88-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes cyclobutyl, cyclopropyl, and fluorenylmethoxycarbonyl (Fmoc) functional groups. The presence of these structural motifs not only contributes to the compound's unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The Fmoc group, specifically, is widely recognized in the synthesis of peptides and peptidomimetics due to its stability and ease of removal under mild acidic conditions. In the context of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid, the Fmoc moiety is attached to an amino group, suggesting that this compound could serve as a valuable intermediate in the synthesis of more complex biomolecules. The incorporation of both cyclobutyl and cyclopropyl rings introduces steric hindrance and rigidity to the molecular structure, which can be strategically exploited to modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that compounds featuring cyclobutyl and cyclopropyl substituents often exhibit enhanced binding stability due to their rigid scaffold, which can effectively fill binding pockets in proteins. Furthermore, the fluorenylmethoxycarbonyl group provides a handle for solid-phase peptide synthesis (SPPS), making this compound a promising candidate for generating novel peptidomimetics with tailored biological activities.

The cyclobutyl ring in 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid is particularly noteworthy, as it has been implicated in various pharmacophoric frameworks known to interact with biological receptors. For instance, the cyclobutane motif is commonly found in drugs that target G protein-coupled receptors (GPCRs), where its rigid structure helps to stabilize the binding conformation. Similarly, the cyclopropyl group has been demonstrated to enhance metabolic stability and improve pharmacokinetic profiles in drug candidates. These structural features make this compound an attractive scaffold for further derivatization and optimization.

In light of these properties, researchers have been exploring the potential of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid as a lead compound for drug discovery initiatives. Its unique structural composition suggests that it could be modified to target a variety of therapeutic areas, including oncology, neurology, and inflammation. For example, modifications at the Fmoc group could allow for the introduction of additional functional handles for conjugation with targeting ligands or imaging agents. Alternatively, alterations to the cyclobutyl or cyclopropyl moieties could fine-tune binding interactions with specific protein targets.

One particularly exciting avenue involves leveraging computational methods to identify potential analogs of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-cyclopropylbutanoic acid that may exhibit improved pharmacological properties. Machine learning models trained on large datasets of bioactive compounds have demonstrated remarkable predictive power in identifying novel scaffolds with desired characteristics. By integrating these models with experimental data, researchers can accelerate the process of hit identification and lead optimization. This approach has already led to the discovery of several high-value drug candidates that would have been difficult or impossible to identify through traditional screening methods alone.

The role of fluorenylmethoxycarbonyl groups in peptide synthesis cannot be overstated either. The Fmoc protection strategy allows for sequential addition of amino acids during peptide assembly while preventing unwanted side reactions. This method has been instrumental in the development of numerous therapeutic peptides, including those used to treat metabolic disorders and autoimmune diseases. Given that 3-(2-cyclobutyla mmoxy carbonylamino)-acetamide moiety is structurally related to peptide mimetics, it is conceivable that this compound could serve as a precursor for synthesizing novel peptidomimetics with enhanced stability and bioavailability.

Recent studies have also highlighted the importance of structural diversity in drug discovery programs. Compounds that exhibit a high degree of structural novelty are less likely to encounter resistance mechanisms associated with existing drugs. This principle has driven efforts to develop innovative synthetic strategies that generate molecules with unique scaffolds. In this context, 3-(2-cy c lobutyla mmoxy carbonylamino)-acetamide derivatives offer a rich source of structural diversity due to their ability to be modified at multiple positions while retaining key pharmacophoric elements.

The potential applications of CAS No 2171616 88 7 extend beyond traditional small-molecule drug development as well. For instance, fluorene-based compounds are frequently used as fluorescent probes in cellular imaging studies, where their high quantum yields and photostability make them ideal for visualizing biological processes at the molecular level. Similarly, cycloalkane derivatives have been employed as chiral auxiliaries in asymmetric synthesis, enabling chemists to construct complex molecules with high enantioselectivity.

In conclusion, 3-(2-(9H-fluorenylmethoxy carbonylamino)-acetamido)-c ycloprop ylbutan oic aci d (CAS No 2171616 88 7) represents an intriguing compound with broad applicability across multiple domains of chemical biology and pharmaceutical research. Its unique structural features—particularly its combination o f cyc lobut yl, cy clopro pyl, an d F moc functional groups—make it an excellent starting point for generating novel bioactive molecules through rational design or high-throughput screening approaches . As our understanding o f structure-function relationships continues t o evolve, it is likely t hat compoun ds like t his will play an increasingly important role i n next-generation drug discovery initiatives .